Cas no 1171399-47-5 (ethyl 2-{[5-(pyrrolidine-1-sulfonyl)furan-2-yl]formamido}acetate)

• Product Name: ethyl 2-{[5-(pyrrolidine-1-sulfonyl)furan-2-yl]formamido}acetate
• CAS No: 1171399-47-5
• MF: C₁₃H₁₈N₂O₆S
• MW: 330.356822490692
• CID: 5806084
• PubChem ID: 44072199
• Update Time: 2024-01-16

ethyl 2-{[5-(pyrrolidine-1-sulfonyl)furan-2-yl]formamido}acetate Chemical and Physical Properties

Names and Identifiers

• NLXGRKPPCPTGKK-UHFFFAOYSA-N
• ethyl 2-{[5-(pyrrolidine-1-sulfonyl)furan-2-yl]formamido}acetate
• ethyl 2-[(5-pyrrolidin-1-ylsulfonylfuran-2-carbonyl)amino]acetate
• ethyl 2-(5-(pyrrolidin-1-ylsulfonyl)furan-2-carboxamido)acetate
• ethyl (5-(pyrrolidin-1-ylsulfonyl)furan-2-carbonyl)glycinate
• F5570-0863
• 1171399-47-5
• VU0647514-1
• AKOS024513918

• Inchi： 1S/C13H18N2O6S/c1-2-20-11(16)9-14-13(17)10-5-6-12(21-10)22(18,19)15-7-3-4-8-15/h5-6H,2-4,7-9H2,1H3,(H,14,17)
• InChI Key： NLXGRKPPCPTGKK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(C1=CC=C(S(N2CCCC2)(=O)=O)O1)=O

Computed Properties

• Exact Mass: 330.08855747g/mol
• Monoisotopic Mass: 330.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives